Cas no 1214323-48-4 (2-Methoxy-3-methyl-5-phenylpyridine)

• Product Name: 2-Methoxy-3-methyl-5-phenylpyridine
• CAS No: 1214323-48-4
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 5073691
• Update Time: 2026-03-01

2-Methoxy-3-methyl-5-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-methyl-5-phenylpyridine
• 1,1'-Biphenyl, 2-methoxy-3-methyl-
• Z0276
• 2-Methoxy-3-methyl-5-phenylpyridine

• Inchi： 1S/C13H13NO/c1-10-8-12(9-14-13(10)15-2)11-6-4-3-5-7-11/h3-9H,1-2H3
• InChI Key： GPWQAUOCSJWZEN-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC(=CN=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1

Additional information on 2-Methoxy-3-methyl-5-phenylpyridine

Introduction to 2-Methoxy-3-methyl-5-phenylpyridine (CAS No. 1214323-48-4)

2-Methoxy-3-methyl-5-phenylpyridine (CAS No. 1214323-48-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine core and functional groups, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and chemical synthesis.

The molecular structure of 2-Methoxy-3-methyl-5-phenylpyridine consists of a pyridine ring substituted with a methoxy group at the 2-position, a methyl group at the 3-position, and a phenyl group at the 5-position. This specific arrangement of functional groups imparts distinct chemical and physical properties to the molecule, which are crucial for its potential therapeutic applications.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic uses of 2-Methoxy-3-methyl-5-phenylpyridine. Studies have shown that this compound possesses notable anti-inflammatory, antioxidant, and neuroprotective properties. These findings have sparked interest in its potential as a lead compound for the development of new drugs targeting various diseases.

Anti-inflammatory Properties: One of the key areas of research on 2-Methoxy-3-methyl-5-phenylpyridine is its anti-inflammatory activity. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Antioxidant Activity: Another important aspect of 2-Methoxy-3-methyl-5-phenylpyridine is its potent antioxidant activity. Oxidative stress plays a significant role in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has shown that this compound can scavenge free radicals and protect cells from oxidative damage, suggesting its potential as a therapeutic agent in these conditions.

Neuroprotective Effects: The neuroprotective properties of 2-Methoxy-3-methyl-5-phenylpyridine have also been extensively studied. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, this compound has been shown to reduce neuronal cell death and improve cognitive function. These findings highlight its potential as a neuroprotective agent in the treatment of these debilitating conditions.

Beyond its biological activities, 2-Methoxy-3-methyl-5-phenylpyridine is also valued for its synthetic utility. The pyridine core and functional groups provide multiple points for chemical modification, allowing researchers to develop derivatives with enhanced pharmacological properties. This flexibility in synthesis has led to the creation of numerous analogs with improved potency, selectivity, and pharmacokinetic profiles.

In conclusion, 2-Methoxy-3-methyl-5-phenylpyridine (CAS No. 1214323-48-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its anti-inflammatory, antioxidant, and neuroprotective properties make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in various medical fields.